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Introduction
Polonium-211 (²¹¹Po) is a short-lived, high-energy alpha-emitting isotope. With a half-life of just

0.516 seconds, it undergoes alpha decay to the stable isotope Lead-207 (²⁰⁷Pb), releasing a

high-energy alpha particle.[1][2] Due to its extremely short half-life, ²¹¹Po is not available as a

standard encapsulated calibration source. However, its transient presence in the decay chain

of Astatine-211 (²¹¹At), a radionuclide of significant interest for targeted alpha therapy, presents

a unique opportunity for its use as an in-situ, high-energy alpha calibration point for alpha

spectrometers.[3][4][5]

This document provides detailed application notes and protocols for the use of Polonium-211
as a source for alpha particle calibration, with a focus on its production from ²¹¹At and the

subsequent calibration procedure for alpha spectrometers.

Properties of Polonium-211 and Standard Alpha
Emitters
A comparison of the key decay characteristics of Polonium-211 with other commonly used

alpha calibration sources is presented in Table 1. The high energy of the alpha particle from

²¹¹Po makes it a valuable reference point for the high-energy region of an alpha spectrum.
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Isotope Half-Life
Alpha Particle

Energy (keV)

Primary Decay

Product

Polonium-211 (²¹¹Po) 0.516 s[1] 7450.2[6] Lead-207 (²⁰⁷Pb)[1][7]

Americium-241

(²⁴¹Am)
432.2 y[8]

5486 (85.2%), 5443

(12.8%), 5388 (1.4%)

[9][10]

Neptunium-237

(²³⁷Np)

Plutonium-239 (²³⁹Pu) 24,110 y[8]

5157 (73.3%), 5144

(15.1%), 5106

(11.5%)[8]

Uranium-235 (²³⁵U)

Gadolinium-148

(¹⁴⁸Gd)
74.6 y[11] 3183[8][11]

Samarium-144

(¹⁴⁴Sm)

Production of Polonium-211 from Astatine-211
Polonium-211 is a daughter product of Astatine-211. Therefore, the first step in utilizing ²¹¹Po

is the production and purification of its parent, ²¹¹At.

Production of Astatine-211
Astatine-211 is typically produced in a cyclotron by irradiating a Bismuth-209 (²⁰⁹Bi) target with

alpha particles.[4][5]

Nuclear Reaction: ²⁰⁹Bi(α,2n)²¹¹At

The production workflow is outlined in the diagram below.

Cyclotron Production of Astatine-211

Bismuth-209 Target Cyclotron
Irradiation with α-particles

Irradiated Target
Contains 211At and residual 209Bi

Click to download full resolution via product page
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Production of Astatine-211 in a cyclotron.

Purification of Astatine-211
Following irradiation, the ²¹¹At must be separated from the bulk bismuth target. A common

method for this is dry distillation.[4][12]

Experimental Protocol: Dry Distillation of Astatine-211

Target Transfer: The irradiated bismuth target is transferred to a quartz tube furnace.

Heating: The furnace is heated to a temperature sufficient to volatilize the astatine

(approximately 600-800 °C) while the bismuth remains solid.

Collection: A stream of inert gas (e.g., argon or nitrogen) carries the volatilized ²¹¹At to a cold

trap, where it is condensed and collected.[5]

Dissolution: The collected ²¹¹At is then dissolved in a suitable solvent, such as a dilute

solution of sodium hydroxide or an organic solvent, to create an astatine solution.[12]

The logical workflow for the purification process is illustrated below.
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Purification of Astatine-211 via dry distillation.

Alpha Spectrometer Calibration using Polonium-211
Due to the very short half-life of ²¹¹Po, the calibration must be performed in-situ using the

freshly prepared ²¹¹At source. The ²¹¹At source will contain ²¹¹Po in transient equilibrium. The

alpha spectrum will, therefore, show peaks from both ²¹¹At and ²¹¹Po.

Preparation of the Calibration Source
A thin-layer source is essential for high-resolution alpha spectrometry to minimize energy loss

of the alpha particles within the source itself.

Experimental Protocol: Preparation of a Thin-Layer ²¹¹At Source

Substrate Preparation: A clean, polished stainless steel or platinum disc is used as the

substrate.[13]
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Deposition: A small aliquot of the purified ²¹¹At solution is carefully deposited onto the center

of the disc.

Evaporation: The solvent is gently evaporated under a heat lamp or in a vacuum chamber,

leaving a thin, uniform layer of ²¹¹At on the disc.

Alpha Spectrometer Setup and Calibration Procedure
The following protocol outlines the steps for calibrating an alpha spectrometer using the

prepared ²¹¹At/²¹¹Po source.

Experimental Protocol: Alpha Spectrometer Calibration

Spectrometer Setup:

Place the prepared ²¹¹At/²¹¹Po source in the vacuum chamber of the alpha spectrometer.

Evacuate the chamber to the recommended operating pressure to minimize energy loss of

alpha particles in the air.

Ensure the detector is biased with the recommended voltage.

Data Acquisition:

Acquire an alpha spectrum for a sufficient time to obtain good statistics for the ²¹¹Po peak.

Given the short half-life, the acquisition time should be optimized to capture the decay

events.

Energy Calibration:

Identify the prominent alpha peaks in the spectrum corresponding to ²¹¹At and ²¹¹Po.

Use a multi-point calibration by including other standard alpha sources (e.g., ²⁴¹Am, ²³⁹Pu,

¹⁴⁸Gd) with well-known alpha energies.

Plot a calibration curve of alpha energy versus channel number.
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Perform a linear or polynomial fit to the data points to establish the energy calibration for

the spectrometer.

The experimental workflow for the calibration is depicted in the following diagram.

Calibration Procedure

Prepare Thin-Layer 211At/211Po Source

Place Source in Spectrometer
and Evacuate Chamber

Acquire Alpha Spectrum

Identify 211At and 211Po Peaks

Include Standard Sources
(e.g., 241Am, 239Pu)

Plot Energy vs. Channel Number
and Perform Fit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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